![molecular formula C21H22N2O2 B2432891 N-(2-(7,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-methylbenzamide CAS No. 851408-14-5](/img/structure/B2432891.png)
N-(2-(7,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(7,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-methylbenzamide is a useful research compound. Its molecular formula is C21H22N2O2 and its molecular weight is 334.419. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sigma-2 Receptor Probes for In Vitro Studies The research into N-(2-(7,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-methylbenzamide and related compounds has primarily focused on their application as sigma-2 receptor probes. Jinbin Xu et al. (2005) synthesized and radiolabeled conformationally flexible benzamide analogues, including variants of this compound, to evaluate their binding to sigma-2 receptors in vitro. The study found that one of the analogues, [3H]RHM-1, displayed significantly higher affinity for sigma-2 receptors compared to others, suggesting its utility in studying sigma-2 receptor interactions and functions within biological systems (Xu et al., 2005).
Cellular Proliferation in Tumors by PET Imaging Further research has explored the use of related compounds for assessing cellular proliferation in tumors through PET imaging. F. Dehdashti et al. (2013) investigated the safety, dosimetry, and feasibility of imaging tumor proliferation using a cellular proliferative marker, closely related to the compound , in patients with newly diagnosed malignant neoplasms. The study highlighted the potential of this agent in evaluating the proliferative status of solid tumors, underscoring the role of such compounds in diagnostic imaging and possibly in the targeted therapy of cancer (Dehdashti et al., 2013).
Synthetic Route Development for Medicinal Chemistry On the synthetic chemistry front, research by S. Yoshida et al. (2014) described the development of a novel, practical, and efficient synthesis route for compounds closely related to this compound. This work aimed at improving the synthetic processes for such compounds, making them more accessible for further pharmacological and chemical biology studies (Yoshida et al., 2014).
Catalysis and Synthetic Methodology Research into the catalytic applications and synthetic methodologies has also been a focus. Studies such as those by S. Rakshit et al. (2011) on Rh(III)-catalyzed oxidative olefination highlight the broader chemical synthesis applications of compounds structurally related to this compound. These findings contribute to the development of new synthetic routes and catalytic processes for the production of complex organic molecules (Rakshit et al., 2011).
Properties
IUPAC Name |
N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-13-5-4-6-17(11-13)20(24)22-10-9-18-12-16-8-7-14(2)15(3)19(16)23-21(18)25/h4-8,11-12H,9-10H2,1-3H3,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSXVNRFRKBKSNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCCC2=CC3=C(C(=C(C=C3)C)C)NC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.